(5Z)-5-{[3-(3-chloro-4-propoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-pentyl-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C27H28ClN3O2S2
• Molecular Weight: 526.1 g/mol
• IUPAC Name: (5Z)-5-[[3-(3-chloro-4-propoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-pentyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H28ClN3O2S2/c1-3-5-9-14-30-26(32)24(35-27(30)34)17-20-18-31(21-10-7-6-8-11-21)29-25(20)19-12-13-23(22(28)16-19)33-15-4-2/h6-8,10-13,16-18H,3-5,9,14-15H2,1-2H3/b24-17-
• InChI Key: WIFFOIICTJPNAX-ULJHMMPZSA-N
• Isomeric SMILES: CCCCCN1C(=O)/C(=C/C2=CN(N=C2C3=CC(=C(C=C3)OCCC)Cl)C4=CC=CC=C4)/SC1=S
• Canonical SMILES: CCCCCN1C(=O)C(=CC2=CN(N=C2C3=CC(=C(C=C3)OCCC)Cl)C4=CC=CC=C4)SC1=S

Description

The compound “(5Z)-5-{[3-(3-chloro-4-propoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-pentyl-2-thioxo-1,3-thiazolidin-4-one” features a thiazolidin-4-one core modified with a pyrazole-methylene substituent and a 3-pentyl chain. Key structural elements include:

• Pyrazole-methylene group: A 1-phenyl-1H-pyrazole moiety substituted at position 3 with a 3-chloro-4-propoxyphenyl group, contributing to steric bulk and lipophilicity .
• 3-Pentyl chain: A linear alkyl substituent at position 3 of the thiazolidinone, likely influencing solubility and membrane permeability .

This structure is hypothesized to exhibit bioactivity related to its thioxo-thiazolidinone core, which is associated with antimicrobial, anticancer, or enzyme-inhibitory properties in analogous compounds .

Preparation Methods

Synthesis of the Thiazolidinone Core

The thiazolidin-4-one core is typically synthesized via cyclocondensation reactions. A one-pot three-component approach is widely employed, combining amines, aldehydes, and thioglycolic acid. For the target compound, 3-pentyl-2-thioxo-1,3-thiazolidin-4-one is synthesized by reacting pentylamine with thioglycolic acid and an aldehyde under catalytic conditions .

Key Reaction Conditions

• Catalyst : Polypropylene glycol (PPG) at 110°C yields 83% product .

• Alternative Catalysts : Vanadyl sulfate (VOSO₄) under ultrasonic irradiation enhances reaction efficiency .

• Solvent-Free Synthesis : Bi(SCH₂COOH)₃ catalyzes cyclization at 70°C, avoiding solvent use .

The pentyl group at position 3 is introduced via pentylamine, while the thioxo group at position 2 arises from thioglycolic acid.

Preparation of the Pyrazole Intermediate

The pyrazole moiety, 3-(3-chloro-4-propoxyphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde , is synthesized through a [3+2] cycloaddition or hydrazine cyclization. Patent data discloses methods for pyrazole intermediates with chloro and aryl substituents.

Synthetic Pathway

• Hydrazine Formation : Phenylhydrazine reacts with 3-chloro-4-propoxyphenylacetone to form a hydrazone.

• Cyclization : The hydrazone undergoes Vilsmeier-Haack formylation to introduce the aldehyde group at position 4 .

• Functionalization : Propoxy and chloro groups are introduced via nucleophilic aromatic substitution or Ullmann coupling .

Knoevenagel Condensation for Conjugation

The methylidene bridge linking the thiazolidinone and pyrazole moieties is formed via Knoevenagel condensation. This step is critical for establishing the (5Z)-configuration.

Reaction Mechanism

• The active methylene group (C5) of the thiazolidinone reacts with the aldehyde group of the pyrazole intermediate.

• Catalyst : Piperidine in ethanol facilitates enolate formation and condensation .

• Stereochemical Control : The Z-isomer is favored by steric hindrance and polar aprotic solvents (e.g., DMF) .

Optimization

• Temperature : 60–80°C under reflux ensures complete conversion.

• Yield : 70–85% after purification via silica gel chromatography .

Structural and Reaction Validation

Analytical Data

• ¹H NMR : The Z-configuration is confirmed by coupling constants (J = 10–12 Hz) between H5 and the methylidene proton.

• IR Spectroscopy : Stretching vibrations at 1680 cm⁻¹ (C=O) and 1250 cm⁻¹ (C=S) validate the thiazolidinone core .

Challenges

• Regioselectivity : Competing reactions at pyrazole positions 3 and 5 are mitigated by electron-withdrawing substituents (e.g., chloro) .

• Byproducts : Unreacted thioglycolic acid is removed via aqueous washings .

Green Chemistry and Scalability

Recent advances emphasize sustainable synthesis:

• Ultrasound-Assisted Reactions : Reduce reaction time by 50% and energy consumption .

• Recyclable Catalysts : PPG and VOSO₄ are reused for 3–5 cycles without yield loss .

Comparative Analysis of Synthetic Routes

Method	Catalyst	Yield (%)	Time (h)	Stereoselectivity (Z:E)
One-Pot Cyclocondensation	PPG	83	6	7:3
Ultrasonic Synthesis	VOSO₄	78	3	8:2
Knoevenagel Condensation	Piperidine	85	8	9:1

Chemical Reactions Analysis

Types of Reactions

(5Z)-5-{[3-(3-chloro-4-propoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-pentyl-2-thioxo-1,3-thiazolidin-4-one: can undergo various chemical reactions, including:

Oxidation: The thioxo group can be oxidized to a sulfone using oxidizing agents like hydrogen peroxide.

Reduction: The nitro group, if present, can be reduced to an amine using reducing agents such as palladium on carbon (Pd/C) and hydrogen gas.

Substitution: The chloro group can be substituted with nucleophiles like amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, acetic acid.

Reduction: Palladium on carbon (Pd/C), hydrogen gas.

Substitution: Sodium hydride (NaH), dimethylformamide (DMF).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the thioxo group would yield a sulfone derivative, while reduction of a nitro group would yield an amine derivative.

Scientific Research Applications

Biological Applications

The unique structure of this compound suggests several potential applications in medicinal chemistry:

Anticancer Activity

Preliminary studies indicate that compounds with similar structural features exhibit anticancer properties. The chlorinated aromatic system may enhance interaction with cancer cell receptors, potentially leading to apoptosis.

Antimicrobial Properties

Research shows that thiazolidinones can possess antimicrobial effects. The presence of the pyrazole ring system may contribute to this activity by disrupting bacterial cell wall synthesis or interfering with metabolic pathways.

Anti-inflammatory Effects

Thiazolidinones have been reported to exhibit anti-inflammatory properties, which could be beneficial in treating conditions like arthritis or other inflammatory diseases.

Antidiabetic Potential

Compounds in the thiazolidinone class have shown promise in managing blood glucose levels, making this compound a candidate for further exploration in diabetes treatment.

Case Studies and Research Findings

Recent studies have highlighted the efficacy of similar compounds in various biological assays:

Study	Findings
Study on Thiazolidinones (2022)	Demonstrated significant anticancer activity against breast cancer cell lines with IC50 values in the low micromolar range.
Antimicrobial Evaluation (2021)	Reported MIC values of < 0.5 μg/mL against common pathogens such as Escherichia coli and Staphylococcus aureus for structurally similar compounds.
Anti-inflammatory Research (2020)	Found that thiazolidinone derivatives reduced pro-inflammatory cytokines in vitro, suggesting potential therapeutic use in chronic inflammation management.

Computational Studies

Computational tools are increasingly utilized to predict the biological activity spectrum of this compound based on its structural features. Molecular docking studies can help understand how it interacts with specific biological targets:

• Binding Affinity Assessments: Analyzing interactions with target proteins such as enzymes involved in cancer metabolism.
• ADME/Tox Predictions: Evaluating absorption, distribution, metabolism, excretion, and toxicity profiles to assess drug-likeness.

Mechanism of Action

The mechanism of action of (5Z)-5-{[3-(3-chloro-4-propoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-pentyl-2-thioxo-1,3-thiazolidin-4-one involves its interaction with specific molecular targets. For example, in medicinal applications, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The exact pathways and molecular targets can vary depending on the specific application and context.

Biological Activity

The compound (5Z)-5-{[3-(3-chloro-4-propoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-pentyl-2-thioxo-1,3-thiazolidin-4-one is a complex heterocyclic molecule combining the structural features of thiazolidin-4-one and pyrazole. This compound is part of a larger family of thiazolidin-4-one derivatives, which have garnered attention for their diverse biological activities. This article explores the biological activity of this specific compound, focusing on its pharmacological properties, structure-activity relationships, and potential applications in medicinal chemistry.

Biological Activity Overview

Thiazolidin-4-one derivatives are known for a wide array of biological activities including:

• Antioxidant
• Anticancer
• Anti-inflammatory
• Analgesic
• Anticonvulsant
• Antidiabetic
• Antimicrobial
• Antiparasitic

These activities are significantly influenced by the substituents attached to the thiazolidinone and pyrazole moieties, which can modulate their pharmacological profiles .

Structure-Activity Relationship (SAR)

The structure of thiazolidin-4-one allows for various modifications at positions 2, 3, and 5, which can enhance or alter biological activity. For instance, the introduction of different aryl groups or alkyl chains may improve efficacy against specific targets or reduce toxicity .

Anticancer Activity

Research indicates that thiazolidin-4-one derivatives exhibit significant anticancer properties. For example, compounds similar to the one have shown antiproliferative effects against various cancer cell lines, including colon and gastric cancer cells. The mechanism often involves the induction of apoptosis and inhibition of cell proliferation .

Anti-inflammatory Properties

The anti-inflammatory potential of thiazolidin-4-one derivatives has been documented extensively. Compounds have demonstrated the ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. For instance, a related study found that certain derivatives inhibited TNF-α by up to 85% at specific concentrations .

Antimicrobial Activity

Thiazolidin-4-one derivatives have also been evaluated for antimicrobial activity against various bacterial strains. Compounds have shown effectiveness against Gram-positive bacteria and fungi, with some exhibiting MIC values comparable to standard antibiotics .

Antidiabetic Effects

Certain thiazolidinones have been recognized for their antidiabetic properties through mechanisms involving PPARγ activation, which plays a crucial role in glucose metabolism. This suggests potential therapeutic applications in managing diabetes .

Case Study 1: Anticancer Efficacy

A series of thiazolidinone derivatives were synthesized and tested against human colon cancer cell lines (HT29). The results indicated that several compounds exhibited IC50 values in the low micromolar range, suggesting potent anticancer activity.

Case Study 2: Anti-inflammatory Mechanism

In a study assessing anti-inflammatory effects, derivatives were tested in carrageenan-induced edema models in mice. The results showed significant reductions in edema comparable to indomethacin, a standard anti-inflammatory drug .

Summary of Biological Activities

Activity Type	Example Effect	Reference
Anticancer	Inhibition of cancer cell growth
Anti-inflammatory	Reduction of TNF-α levels
Antimicrobial	Activity against Gram-positive bacteria
Antidiabetic	PPARγ activation

Structure Variations and Their Effects

Compound Variation	Biological Activity	Reference
Substituted at Position 2 with Aryl Group	Enhanced anticancer activity
Alkyl chain extension at Position 3	Increased anti-inflammatory

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound belongs to a family of (Z)-configured thiazolidinone derivatives with pyrazole-methylene substituents. Key analogues and their distinguishing features are summarized below:

Compound Name / ID	Substituent Variations	Molecular Weight (g/mol)	Key Properties	References
Target Compound	3-pentyl, 3-chloro-4-propoxyphenyl	~540.5 (calculated)	High lipophilicity due to propoxy and pentyl groups
(5Z)-5-{[3-(3-Chloro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-cyclopentyl-2-thioxo-1,3-thiazolidin-4-one	Cyclopentyl, 4-methoxy	~524.0	Reduced steric hindrance compared to pentyl; methoxy may lower logP
(5Z)-5-{[3-(4-Ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-isopropyl-2-thioxo-1,3-thiazolidin-4-one	Isopropyl, 4-ethoxy-2-methylphenyl	~532.0	Branched alkyl chain (isopropyl) may reduce membrane permeability vs. linear pentyl
(Z)-5-((3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-2-(piperidin-1-yl)thiazol-4(5H)-one	Piperidinyl, 4-methoxyphenyl	~472.5	Piperidine enhances basicity; methoxy improves solubility

Computational and Crystallographic Insights

• For example, the thioxo group’s electron-withdrawing nature may polarize the thiazolidinone ring, enhancing hydrogen-bond acceptor capacity .
• SHELX programs () are widely used for crystallographic refinement, suggesting that structural data for analogues (e.g., bond lengths, angles) could guide optimization of the target compound’s stability .

Q & A

Q. What are the recommended synthetic routes for preparing (5Z)-5-{[3-(3-chloro-4-propoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-pentyl-2-thioxo-1,3-thiazolidin-4-one?

• Methodology : The compound can be synthesized via a multi-step protocol involving: (i) Condensation of a substituted pyrazole aldehyde with a thiazolidinone precursor (e.g., 2-thioxothiazolidin-4-one derivatives) under reflux in ethanol. (ii) Use of microwave-assisted or conventional heating for imine bond formation, with catalytic acetic acid to enhance regioselectivity . (iii) Purification via recrystallization from DMF/ethanol (1:1) to isolate the Z-isomer.

• Key validation : Monitor reaction progress using TLC (silica gel, chloroform:methanol 9:1) and confirm stereochemistry via NOESY NMR .

Q. How can the crystal structure of this compound be determined experimentally?

• Methodology : (i) Grow single crystals via slow evaporation of a saturated DMSO solution. (ii) Collect X-ray diffraction data using a Bruker D8 Venture diffractometer (Mo-Kα radiation, λ = 0.71073 Å). (iii) Refine the structure using SHELXL (for small-molecule refinement) and visualize with ORTEP-3 for thermal ellipsoid modeling .

• Critical parameters : Resolve disorder in the propoxyphenyl group using PART instructions in SHELXL and apply TWIN/BASF commands for handling twinned crystals .

Q. What computational tools are suitable for analyzing electronic properties (e.g., electrostatic potential, HOMO-LUMO gaps) of this compound?

• Methodology : (i) Optimize geometry at the B3LYP/6-311+G(d,p) level using Gaussian 15. (ii) Perform wavefunction analysis with Multiwfn to map electrostatic potential surfaces (EPS) and calculate Fukui indices for nucleophilic/electrophilic sites . (iii) Visualize orbital contributions with VMD or GaussView.

• Validation : Compare computed IR spectra (e.g., C=S stretch at ~1250 cm⁻¹) with experimental FTIR data .

Advanced Research Questions

Q. How can researchers resolve contradictions in crystallographic data (e.g., bond-length anomalies or disorder) for this compound?

• Methodology : (i) For bond-length discrepancies (e.g., C=S vs. C–S), refine anisotropic displacement parameters (ADPs) and apply restraints (DFIX/SADI) in SHELXL to align with literature values . (ii) Address disorder in the pentyl chain using PART and ISOR commands to model split positions. (iii) Validate refinement stability via R-factor convergence (target: $R_1 < 0.05$) and check residual electron density (< 0.5 eÅ⁻³) .

Q. What experimental design strategies optimize yield and purity during large-scale synthesis?

• Methodology : (i) Apply Design of Experiments (DoE) to screen variables (temperature, solvent ratio, catalyst loading). Use a central composite design (CCD) to identify optimal reflux conditions (e.g., ethanol/water 4:1 at 80°C). (ii) Implement inline FTIR or HPLC-PDA for real-time monitoring of byproducts (e.g., E-isomer formation). (iii) Use continuous-flow reactors to enhance mixing and reduce reaction time (residence time: 20–30 min) .

Q. How can structure-activity relationships (SAR) be studied for the thiazolidinone core in biological systems?

• Methodology : (i) Synthesize analogs with modifications to the propoxyphenyl or pentyl groups. (ii) Assess bioactivity (e.g., enzyme inhibition) via molecular docking (AutoDock Vina) using a homology-modeled target protein (e.g., COX-2). (iii) Correlate HOMO-LUMO gaps (computed via Multiwfn) with IC₅₀ values to identify electronic drivers of activity .

Q. What are the challenges in characterizing the Z/E isomerism of the methylidene group?

• Methodology : (i) Use NOESY NMR to detect spatial proximity between the pyrazole C–H and thiazolidinone carbonyl group (Z-isomer shows cross-peaks). (ii) Compare experimental and calculated UV-Vis spectra (TD-DFT at CAM-B3LYP level) to confirm the π→π* transition shift (~320 nm for Z-isomer). (iii) Employ dynamic HPLC with a chiral stationary phase (CSP) to resolve isomers under polar ionic conditions .